5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol
• IUPAC Name: (5E)-2-(4-ethylphenyl)imino-5-[(3-methoxy-4-prop-2-enoxyphenyl)methylidene]-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H24N2O3S/c1-5-13-28-19-12-9-17(14-20(19)27-4)15-21-22(26)25(3)23(29-21)24-18-10-7-16(6-2)8-11-18/h5,7-12,14-15H,1,6,13H2,2-4H3/b21-15+,24-23?
• InChI Key: VHHFITIRGFTQRU-QQAFOXPBSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)N=C2N(C(=O)/C(=C\C3=CC(=C(C=C3)OCC=C)OC)/S2)C
• SMILES: CCC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC(=C(C=C3)OCC=C)OC)S2)C

Description

5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is a synthetic compound that has been widely studied in scientific research for its potential applications in the field of medicine. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of 5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes or receptors in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been found to exhibit various biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. Additionally, it has been found to have a positive effect on glucose metabolism and insulin sensitivity, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is its versatility in terms of its potential applications. It has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs. However, one limitation of this compound is that its exact mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for research on 5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. One potential direction is to further investigate its potential applications in the treatment of diabetes, as it has been found to have a positive effect on glucose metabolism and insulin sensitivity. Another potential direction is to explore its potential applications in the treatment of cancer, as it has been found to have anticancer properties. Additionally, further research could be done to better understand its mechanism of action and optimize its use in various applications.

Synthesis Methods

The synthesis of 5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves the reaction of 4-allyloxy-3-methoxybenzaldehyde with 4-ethylphenylhydrazine in the presence of a catalyst such as acetic acid. The resulting product is then treated with thioacetic acid to form the final compound.

Scientific Research Applications

5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been extensively studied for its potential applications in the field of medicine. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.